Cas no 898650-66-3 (6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898650-66-3
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5485200
• Update Time: 2025-06-14

6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-3-(3-hydroxypropylamino)-2H-1,2,4-triazin-5-one
• 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C10H18N4O2/c1-10(2,3)7-8(16)12-9(14-13-7)11-5-4-6-15/h15H,4-6H2,1-3H3,(H2,11,12,14,16)
• InChI Key： YQSPAMYEJWERKF-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)C(=O)N=C(NCCCO)N1

Additional information on 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one

Recent Advances in the Study of 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS: 898650-66-3)

The compound 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one (CAS: 898650-66-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the triazinone class, exhibits promising biological activities, making it a subject of extensive investigation for potential therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one acts as a selective modulator of cyclooxygenase-2 (COX-2), with minimal impact on COX-1, suggesting its potential as a safer anti-inflammatory agent compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into its mechanism of action have employed molecular docking and dynamics simulations to elucidate the binding interactions between the compound and its target proteins. These computational studies, complemented by X-ray crystallography data, have provided insights into the structural determinants of its activity, paving the way for rational design of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory properties, recent exploratory studies have also examined the compound's potential in oncology. A 2024 study in the European Journal of Medicinal Chemistry reported that 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one exhibits moderate cytotoxic activity against certain cancer cell lines, particularly those associated with solid tumors. While the exact mechanism remains under investigation, preliminary data suggest involvement in the inhibition of protein kinases critical for cancer cell proliferation.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies indicate that while the compound demonstrates good bioavailability in animal models, its metabolic stability requires optimization to improve its half-life and reduce potential off-target effects. Current research efforts are focused on structural modifications to address these limitations while preserving its biological activity.

In conclusion, 6-tert-butyl-3-(3-hydroxypropyl)amino-4,5-dihydro-1,2,4-triazin-5-one represents a promising scaffold for drug development, with demonstrated activities in inflammation and potential applications in oncology. Ongoing research continues to explore its full therapeutic potential, with particular attention to optimizing its pharmacological properties for clinical translation. The compound's unique structural features and biological profile position it as a valuable candidate for further investigation in the chemical biology and pharmaceutical sciences.